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Cat. No.: B10767643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the in vitro effects of indomethacin on

the immune system. Indomethacin, a potent nonsteroidal anti-inflammatory drug (NSAID), is

primarily known for its inhibition of cyclooxygenase (COX) enzymes. However, its

immunomodulatory properties extend beyond this primary mechanism, influencing a wide array

of immune cell functions and intracellular signaling pathways. This document details these

effects, presents quantitative data in a structured format, outlines key experimental protocols,

and visualizes complex biological processes to support further research and development in

immunology and pharmacology.

Core Mechanism of Action: Cyclooxygenase
Inhibition
Indomethacin's principal mechanism of action is the inhibition of COX-1 and COX-2, enzymes

responsible for converting arachidonic acid into prostaglandins, which are key mediators of

inflammation and pain.[1] Indomethacin displays a preferential inhibition towards COX-1 over

COX-2.[2] This inhibition abrogates the production of prostaglandins like PGE2, a molecule

with its own complex role in immune regulation.[3][4]
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Enzyme IC50 Value Source

COX-1 230 nM [2]

COX-2 630 nM [2]

COX-2 (in intact macrophages) 0.01 µM [5]

COX-1 (relative to COX-2) ~15-fold higher selectivity [6]

Note: IC50 values can vary based on the specific assay conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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